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Compound of Interest

Compound Name: 3-Aminobenzoic-d4 Acid

Cat. No.: B583316

In-Depth Technical Guide: 3-Aminobenzoic-d4
Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-Aminobenzoic-d4 acid, a
deuterated analog of 3-aminobenzoic acid. This stable isotope-labeled compound is a crucial
tool in analytical chemistry, particularly in quantitative mass spectrometry-based assays. Its
primary application lies in its use as an internal standard, ensuring accuracy and precision in
the quantification of 3-aminobenzoic acid or related analytes in complex biological matrices.

Core Compound Data

The fundamental properties of 3-Aminobenzoic-d4 acid are summarized below. The
deuteration provides a distinct mass difference from the unlabeled counterpart, which is
essential for its function as an internal standard in mass spectrometry.
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Property Value Source(s)
CAS Number 78399-79-8 (11121131141
Unlabeled CAS Number 99-05-8 [5]
Molecular Formula C7H3DaNO2 [5]
Molecular Weight 141.16 g/mol [5]

3-Aminobenzenecarboxylic-d4
Alternate Names Acid, 3-Carboxyaniline-d4, [5]
Aniline-3-carboxylic-d4 Acid

Application as an Internal Standard in Mass
Spectrometry

3-Aminobenzoic-d4 acid serves as an ideal internal standard for quantitative analysis by
techniques such as liquid chromatography-mass spectrometry (LC-MS) and gas
chromatography-mass spectrometry (GC-MS).[4] The use of stable isotope-labeled internal
standards is considered the gold standard in quantitative mass spectrometry.[6] This is
because their physicochemical properties are nearly identical to the analyte of interest, causing
them to behave similarly during sample preparation, chromatography, and ionization.[6] This
co-elution and similar ionization behavior allow for the correction of analyte loss during sample
processing and variations in instrument response, leading to highly accurate and precise
quantification.[6]

Logical Workflow for Quantitative Analysis using a
Deuterated Internal Standard

The following diagram illustrates the typical workflow for a quantitative LC-MS/MS assay using
a deuterated internal standard like 3-Aminobenzoic-d4 acid.
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Sample Preparation

Biological Sample (e.g., Plasma, Urine)

\

Spike with 3-Aminobenzoic-d4 Acid (Internal Standard)

Y

Analyte Extraction (e.g., Protein Precipitation, LLE)

\

Evaporation of Solvent

Y

Reconstitution in Mobile Phase

LC-MS/MS Ar;;llysis

Injection into LC-MS/MS System

\

Chromatographic Separation

\

Mass Spectrometric Detection (MRM Mode)

Data Processing & Quantification

Peak Area Integration

Y

Calculate Peak Area Ratio (Analyte / Internal Standard)

\

Generate Calibration Curve

Y

Quantify Analyte Concentration
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Chorismate Sulfonamides

: i

para-Aminobenzoic Acid (PABA)

'

Dihydropteroate

'

Folate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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